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Compound of Interest

(R)-(+)-2-Aminomethyl-1-
Compound Name:
ethylpyrrolidine

Cat. No.: B046709

This document provides a comprehensive overview of the chemical properties, synthesis, and
applications of (R)-(+)-2-Aminomethyl-1-ethylpyrrolidine, a chiral amine that serves as a
versatile building block in organic synthesis and pharmaceutical development.[1] This guide is
intended for researchers, scientists, and professionals in the field of drug development.

Core Chemical Properties

(R)-(+)-2-Aminomethyl-1-ethylpyrrolidine is a substituted pyrrolidine, which is a five-
membered nitrogen-containing saturated heterocycle.[2][3] Structurally, it is a colorless to light
yellow liquid with a characteristic amine-like odor.[2] The molecule contains a stable, rigid
pyrrolidine framework with an aminomethyl group at the 2-position and an ethyl group on the
nitrogen atom, providing multiple sites for chemical reactions.[1] It is classified as a flammable
liquid and is known to be hygroscopic and air-sensitive.[1][4]

Data Presentation: Physicochemical Properties

The quantitative properties of 2-Aminomethyl-1-ethylpyrrolidine are summarized in the table
below for easy reference and comparison.
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Property Value Source
22795-97-7 (for R-isomer)[5]

CAS Number [6]; 26116-12-1 (for racemic)[2]  [4][5][6][7]
[41071181[9]

Molecular Formula C7H1eN:2 [2][4]117]

Molecular Weight 128.22 g/mol [4107]
Clear, colorless to light yellow

Appearance o [1][2]
liquid

. i 58-60 °C at 16 mmHg[4][9];

Boiling Point [41191[10]
77-78 °C at 10 Torr[10]

Density 0.884 g/mL at 25 °C[4][9] [4119]

Refractive Index (n20/D) 1.466 - 1.467 [419]

Flash Point 56 °C (132.8 °F) - closed cup [4][10]

Water Solubility

Very soluble

[1]2]

pKa

10.04 £ 0.40 (Predicted)

[2]

Log P (octanol/water)

0.565

Experimental Protocols & Synthesis

(R)-(+)-2-Aminomethyl-1-ethylpyrrolidine is primarily produced synthetically for research and

development purposes.[2] Common synthesis strategies involve stereocontrolled methods to

achieve high enantiomeric purity, often starting from chiral materials like (R)-proline.[1]

Detailed Methodology: Electrolytic Reduction Synthesis

A notable method for producing the racemic form of 2-Aminomethyl-1-ethylpyrrolidine is

through the electrolytic reduction of 1-Ethyl-2-nitromethylenepyrrolidine.[1][11][12] This

approach is advantageous for its efficiency and scalability.[1]

o Apparatus: The reaction is conducted in an electrolytic cell, typically a glass beaker

containing a porous, unglazed cylinder to separate the anode and cathode chambers.[11] A
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copper plate serves as the cathode, and a palladium plate is used as the anode.[11]

Reagents & Electrolyte:

o Anode Chamber: A saturated agueous sodium carbonate solution.[11]

o Cathode Chamber: A solution of 2 N aqueous sodium carbonate and methanol.[11]
o Starting Material: 1-ethyl-2-nitromethylenepyrrolidine powder.[11]

Procedure:

o The anolyte and catholyte solutions are added to their respective chambers.[11]

o Carbon dioxide is passed through the catholyte solution, and a pre-electrolysis is carried
out for several minutes.[11]

o 1.56 g of 1-ethyl-2-nitromethylenepyrrolidine is added to the cathode chamber.[11]

o A current of 1 ampere is applied for approximately 2.5 hours, maintaining a temperature of
20-23 °C with constant stirring.[11] Carbon dioxide continues to be bubbled through the
catholyte during the electrolysis.[11]

o Upon completion, the resulting product, oily 2-aminomethyl-1-ethylpyrrolidine, is isolated
and purified, achieving a yield of up to 95%.[11]
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Caption: Role of (R)-(+)-2-Aminomethyl-1-ethylpyrrolidine as a key intermediate in drug
synthesis.

Signaling Pathway Involvement
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The therapeutic effect of antipsychotics like Sulpiride and the biological activity of its analogs
are linked to their interaction with the dopamine signaling pathway. Specifically, they act as
antagonists at dopamine D2 receptors, helping to modulate the dopamine signaling that is often
dysregulated in psychotic disorders. [1] Signaling Pathway: Dopamine D2 Receptor Antagonism
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Caption: Mechanism of action involving dopamine Dz receptor antagonism by derivatives.

Safety, Handling, and Storage

(R)-(+)-2-Aminomethyl-1-ethylpyrrolidine is a hazardous chemical that requires careful
handling.

e Hazards: It is a flammable liquid and vapor. [4][5][7]It causes severe skin burns, eye
damage, and may cause respiratory irritation. [5][7]lt is also harmful if swallowed or in
contact with skin. [5]* Personal Protective Equipment (PPE): Wear protective gloves,
clothing, and eye/face protection. [4][5][8]In case of inadequate ventilation, use a
NIOSH/MSHA-approved respirator. [13]* Handling: Use only in a well-ventilated area or
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outdoors. [2]Keep away from heat, sparks, open flames, and other ignition sources. [4]
[8]Take precautionary measures against static discharge. Avoid breathing vapors or mist. [8]*
Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container. [2]
[10]The compound should be stored under an inert atmosphere as it is hygroscopic. Keep
away from incompatible materials such as strong oxidizing agents and acids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b046709#r-2-aminomethyl-1-ethylpyrrolidine-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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